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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Methyl-4-propyloctane

Introduction
2-Methyl-4-propyloctane is a branched-chain alkane with the molecular formula C12H26. As a

saturated hydrocarbon, it is a member of a broad class of organic compounds primarily used as

solvents, lubricants, and fuels. This technical guide provides a comprehensive summary of the

known physical properties of 2-Methyl-4-propyloctane. The data presented herein is compiled

from various chemical databases. It is important to note that for highly specific, non-commercial

compounds such as this, many physical properties are derived from computational estimations

rather than direct experimental measurement. This document also outlines the general

experimental protocols typically employed for determining such properties and clarifies the

compound's role, or lack thereof, in biological contexts.

Physical and Chemical Properties
The core physical and chemical identifiers for 2-Methyl-4-propyloctane are summarized in the

table below. These values are essential for researchers in chemical synthesis, materials

science, and computational chemistry.
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Property Value Notes

IUPAC Name 2-Methyl-4-propyloctane[1][2] -

CAS Number 62184-33-2[1][3] -

Molecular Formula C12H26[1][4] -

Molecular Weight 170.33 g/mol [1][4] -

Boiling Point 191°C[4][5] Estimated Value

Melting Point -50.8°C[4][5] Estimated Value

Density 0.7491 g/cm³ Estimated Value

Refractive Index 1.4202 Estimated Value

Experimental Protocols
While specific experimental procedures for the determination of physical properties for 2-
Methyl-4-propyloctane are not detailed in the available literature, the following represents

standard methodologies used for characterizing similar liquid alkanes.

1. Boiling Point Determination:

Method: Micro-distillation or the Siwoloboff method.

Protocol: A small sample of the compound is heated in a distillation apparatus. The

temperature at which the vapor pressure of the liquid equals the atmospheric pressure, and

the liquid actively boils and condenses, is recorded as the boiling point. For high-purity

substances, this temperature remains constant throughout the distillation process.

2. Melting Point Determination:

Method: Capillary Tube Method using a calibrated melting point apparatus.

Protocol: A small, powdered sample of the solidified compound is packed into a capillary

tube. The tube is heated in a controlled manner. The temperature range from the first

appearance of liquid (thawing) to the complete liquefaction of the sample is recorded as the
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melting point range. The estimated value of -50.8°C suggests this would require a cryostat

for measurement.

3. Density Measurement:

Method: Pycnometry or Digital Density Meter.

Protocol: A pycnometer (a flask with a specific, known volume) is weighed empty, then filled

with the sample liquid, and weighed again at a controlled temperature. The density is

calculated by dividing the mass of the liquid by the known volume. Alternatively, a digital

density meter measures the oscillation frequency of a U-shaped tube filled with the sample,

which directly relates to its density.

4. Refractive Index Measurement:

Method: Abbe Refractometer.

Protocol: A few drops of the liquid sample are placed on the prism of an Abbe refractometer.

Light is passed through the sample, and the critical angle of refraction is measured. This

angle is used by the instrument to calculate the refractive index, typically at the sodium D-

line (589 nm) and at a standard temperature (e.g., 20°C).

Generalized Experimental Workflow for Physical Property Characterization

Parallel Measurements

Liquid Sample
(2-Methyl-4-propyloctane)

Boiling Point
(Distillation)

Melting Point
(Cryostat/Capillary)

Density
(Pycnometer)

Refractive Index
(Refractometer)

Consolidated Data Table

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14551760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: A generalized workflow for the experimental characterization of a liquid organic

compound.

Biological Activity and Signaling Pathways
For professionals in drug development, understanding a compound's interaction with biological

systems is paramount. In the case of 2-Methyl-4-propyloctane, its chemical nature as a

saturated alkane dictates its biological activity profile.

Saturated hydrocarbons are characterized by strong, nonpolar carbon-carbon and carbon-

hydrogen single bonds. This structure results in low chemical reactivity. They do not possess

functional groups that typically engage in the specific, high-affinity interactions (e.g., hydrogen

bonding, ionic interactions, receptor binding) that define the activity of pharmaceutical agents.

Consequently, 2-Methyl-4-propyloctane is not known to be an effector of any biological

signaling pathways. Its interactions with biological systems are expected to be nonspecific,

primarily driven by hydrophobic effects, such as partitioning into lipid membranes. Such

interactions do not constitute a specific signaling event. Therefore, no signaling pathway

diagrams involving this compound are available or relevant.
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Caption: Logical relationship explaining the lack of biological signaling activity for alkanes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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